![molecular formula C13H20N2O2S B4722242 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine](/img/structure/B4722242.png)
1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine
Overview
Description
1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine, also known as MMBSP, is a chemical compound that has been studied for its potential use in scientific research. This compound is a piperazine derivative and is classified as a sulfonamide. The purpose of
Mechanism of Action
The mechanism of action of 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine is not fully understood, but it is believed to involve the modulation of the sigma-2 receptor. The sigma-2 receptor is involved in a variety of cellular processes, including cell growth, apoptosis, and intracellular signaling. By binding to the sigma-2 receptor, 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine may modulate these processes and affect cell behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine are not well characterized, but it is believed to affect cellular processes that are regulated by the sigma-2 receptor. In cancer cells, 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine has been shown to induce apoptosis, or programmed cell death, which is a desirable effect for cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of using 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine in lab experiments is its high affinity for the sigma-2 receptor, which makes it a useful tool for studying the function of this receptor. However, one limitation of using 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine is its limited solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several potential future directions for research on 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine. One direction is to further investigate its mechanism of action and how it affects cellular processes. Another direction is to explore its potential as a therapeutic agent for cancer treatment. Additionally, 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine could be used as a tool compound for studying the sigma-2 receptor in other types of cells and tissues. Overall, 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine has potential as a useful tool compound in scientific research, and further investigation is warranted.
Scientific Research Applications
1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine has been studied for its potential use as a tool compound in scientific research. One application of 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine is as a ligand for the sigma-2 receptor, which is a protein that is found in high levels in certain types of cancer cells. 1-methyl-4-[(4-methylbenzyl)sulfonyl]piperazine has been shown to bind to the sigma-2 receptor with high affinity, making it a useful tool for studying the function of this receptor in cancer cells.
properties
IUPAC Name |
1-methyl-4-[(4-methylphenyl)methylsulfonyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-12-3-5-13(6-4-12)11-18(16,17)15-9-7-14(2)8-10-15/h3-6H,7-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYIGOUANVGFOLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CS(=O)(=O)N2CCN(CC2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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